Cas no 99576-15-5 (Acid Black 210)

• Product Name: Acid Black 210
• CAS No: 99576-15-5
• MF: C₃₄H₂₅K₂N₁₁O₁₁S₃
• MW: 938.021003484726
• CID: 62079
• PubChem ID: 136075894
• Update Time: 2025-04-18

Acid Black 210 Chemical and Physical Properties

Names and Identifiers

• Acid Black 210
• Acid Black BRL
• Basacid Black X32
• Black NT
• Derma Carbon AF
• Everlan Black FG
• Indacid Black NT
• Setaderm Black NT
• Vicoacid Black J
• C.I. 300285
• 4-Amino-6-[[4-[[[4-[(2,4-diaminophenyl)azo]phenyl]amino]sulfonyl]phenyl]azo]-5-hydroxy-3-[(4-nitrophenyl)azo]-2,7-naphthalenedisulfonic acid dipotassium salt
• 2,7-Naphthalenedisulfonic acid, 4-amino-6-[2-[4-[[[4-[2-(2,4-diaminophenyl)diazenyl]phenyl]amino]sulfonyl]phenyl]diazenyl]-5-hydroxy-3-[2-(4-nitrophenyl)diazenyl]- (potassium salt)
• dipotassium;5-amino-3-[[4-[[4-[(2,4-diaminophenyl)diazenyl]phenyl]sulfamoyl]phenyl]diazenyl]-4-hydroxy-6-[(4-nitrophenyl)diazenyl]naphthalene-2,7-disulfonate
• W-111642
• 85223-29-6
• 99576-15-5
• 2,7-Naphthalenedisulfonic acid, 4-amino-6-((4-(((4-((2,4-diaminophenyl)azo)phenyl)amino)sulfon
• DTXSID201024564
• AcidBlack210
• 4-Amino-6-((4-(((4-((2,4-diaminophenyl)azo)phenyl)amino)sulphonyl)phenyl)azo)-5-hydroxy-3-((4-nitrophenyl)azo)naphthalene-2,7-disulphonic acid, potassium salt
• EINECS 286-384-2
• starbld0009515
• 4-Amino-6-[[4-[[[4-[(2,4-diaminophenyl)azo]phenyl]amino]sulphonyl]phenyl]azo]-5-hydroxy-3-[(4-nitrophenyl)azo]naphthalene-2,7-disulp honic acid potassium salt
• 2,7-Naphthalenedisulfonic acid, 4-amino-6-((4-(((4-((2,4-diaminophenyl)azo)phenyl)amino)sulfonyl)phenyl)azo)-5-hydroxy-3-((4-nitrophenyl)azo)-, dipotassium salt
• C.I. Acid Black 210
• FT-0701147

• Inchi： 1S/C34H27N11O11S3.2K/c35-19-1-14-27(26(36)17-19)41-38-20-2-4-23(5-3-20)44-57(49,50)25-12-8-22(9-13-25)40-43-33-29(59(54,55)56)16-18-15-28(58(51,52)53)32(31(37)30(18)34(33)46)42-39-21-6-10-24(11-7-21)45(47)48;;/h1-17,44,46H,35-37H2,(H,51,52,53)(H,54,55,56);;/q;2*+1/p-2/b41-38+,42-39+,43-40+;;
• InChI Key： ZEEMBOPWDPAXAI-NWJPNFKVSA-L
• SMILES： [K+].[K+].S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(NC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N)(=O)=O)O)N)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 937.01700
• Monoisotopic Mass: 937.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 61
• Rotatable Bond Count: 9
• Complexity: 1960
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 401A^2

Experimental Properties

• PSA: 403.98000
• LogP: 12.63760